Cas no 2228334-42-5 ({1-(2-cyclopropyl-1,3-thiazol-4-yl)methylcyclopropyl}methanol)

• Product Name: {1-(2-cyclopropyl-1,3-thiazol-4-yl)methylcyclopropyl}methanol
• CAS No: 2228334-42-5
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 5888824
• PubChem ID: 165700524
• Update Time: 2025-10-29

{1-(2-cyclopropyl-1,3-thiazol-4-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2-cyclopropyl-1,3-thiazol-4-yl)methylcyclopropyl}methanol
• 2228334-42-5
• EN300-1728016
• {1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]cyclopropyl}methanol

• Inchi： 1S/C11H15NOS/c13-7-11(3-4-11)5-9-6-14-10(12-9)8-1-2-8/h6,8,13H,1-5,7H2
• InChI Key： BKRFURHFZFAFBC-UHFFFAOYSA-N
• SMILES： S1C=C(CC2(CO)CC2)N=C1C1CC1

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4Ų

Additional information on {1-(2-cyclopropyl-1,3-thiazol-4-yl)methylcyclopropyl}methanol

Professional Introduction to Compound with CAS No. 2228334-42-5 and Product Name: {1-(2-cyclopropyl-1,3-thiazol-4-yl)methylcyclopropyl}methanol

The compound with the CAS number 2228334-42-5 and the product name {1-(2-cyclopropyl-1,3-thiazol-4-yl)methylcyclopropyl}methanol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this compound incorporates a thiazole core, which is a heterocyclic aromatic ring system known for its wide range of pharmacological properties. Thiazole derivatives have been extensively studied due to their role in various therapeutic applications, including antimicrobial, antiviral, and anti-inflammatory agents.

The presence of a cyclopropyl group in the molecular structure contributes to the unique physicochemical properties of this compound. Cyclopropyl groups are known to enhance the metabolic stability and binding affinity of drug candidates, making them valuable in medicinal chemistry. The combination of these structural elements results in a molecule that is both structurally intriguing and biologically relevant. Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents, particularly those targeting complex diseases such as cancer and neurological disorders.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The 1-(2-cyclopropyl-1,3-thiazol-4-yl)methylcyclopropyl}methanol moiety suggests a high degree of molecular complexity, which can be exploited to develop drugs with improved efficacy and selectivity. In recent years, there has been a growing emphasis on the use of computationally derived molecular descriptors to predict biological activity. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to understand the interactions between this compound and biological targets.

Research has demonstrated that thiazole derivatives can modulate various biological pathways by interacting with specific enzymes and receptors. For instance, studies have shown that certain thiazole-based compounds exhibit inhibitory effects on kinases, which are key enzymes involved in cell signaling pathways. The structural features of {1-(2-cyclopropyl-1,3-thiazol-4-yl)methylcyclopropyl}methanol make it a promising candidate for further exploration in this context. The cyclopropyl group may enhance binding interactions by improving the shape complementarity with the active site of target proteins.

In addition to its potential as an enzyme inhibitor, this compound may also exhibit other biological activities. For example, thiazole derivatives have been reported to possess antimicrobial properties due to their ability to disrupt bacterial cell membranes. The unique structural features of 2228334-42-5 may contribute to its efficacy against resistant strains of bacteria by interfering with essential metabolic processes. Furthermore, the cyclopropyl group could enhance membrane permeability, thereby facilitating cellular uptake and increasing bioavailability.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The use of chiral auxiliaries or catalysts ensures the stereochemical integrity of the product, which is crucial for biological activity. Recent advancements in synthetic methodologies have enabled chemists to access previously inaccessible molecular architectures with greater ease.

The pharmacokinetic properties of {1-(2-cyclopropyl-1,3-thiazol-4-yl)methylcyclopropyl}methanol are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for its development into a viable drug candidate. Computational modeling has been used to predict ADME profiles based on molecular descriptors derived from its structure. These predictions can guide experimental studies and help optimize the compound's pharmacokinetic properties.

Preclinical studies are crucial for evaluating the safety and efficacy of new compounds before they enter clinical trials. Animal models provide valuable insights into how 2228334-42-5 behaves in vivo and can help identify potential side effects or toxicities. These studies often involve administering the compound at various doses to assess its pharmacological effects on different organ systems. The results from preclinical trials can inform decisions about whether to proceed with human clinical trials and how to design these trials effectively.

The development pipeline for new drugs is complex and requires collaboration between chemists, biologists, pharmacologists, and clinicians. Each stage involves rigorous testing and analysis to ensure that the final product is safe and effective for patients. The potential therapeutic applications of {1-(2-cyclopropyl-1,3-thiazol-4-yl)methylcyclopropyl}methanol make it an exciting candidate for further investigation in this context. Its unique structural features may lead to novel treatments for diseases that are currently difficult to manage with existing therapies.

In conclusion,2228334-42-5 represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its structural complexity and diverse biological activities make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve,{1-(2-cyclopropyl-1,3-thiazol-4-yl)methylcyclopropyl}methanol may play a crucial role in shaping the future of medicine.